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Compound Focus: Aniline phosphinate

CAS No.: 82395-88-8

Cat. No.: S730027

Chemical Profile of Aniline Phosphinate

Aniline phosphinate is an organophosphorus compound with the CAS number 82395-88-8. The table below

summarizes its key identifiers and predicted properties based on its molecular structure [1].

Property Value | Description

CAS Number 82395-88-8

Molecular Formula CgHgNO,P

Molecular Weight 157.11 g/mol

IUPAC Name aniline; phosphenous acid

SMILES C1=CC=C(C=C1)N.OP=0

Structure Mixture/salt of aniline (CgHgNH,) and a phosphinate group (HPO,)

Predicted Reactivity  Salt formation, nucleophilic substitution, electrophilic substitution, acylation [1].
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Proposed Biological Activity Assessment Protocol

Since direct data on aniline phosphinate is unavailable, its assessment should begin by evaluating the

biological roles of its molecular components and analogous compounds.

¢ Investigate the Aniline Moisty: The aniline component requires careful toxicological evaluation.
Studies indicate that aniline exposure can induce oxidative stress in hepatocytes, leading to reactive
oxygen species (ROS) generation, glutathione (GSH) depletion, mitochondrial membrane potential
loss, DNA damage, and apoptosis [2]. Another mechanism involves the upregulation of a specific
circular RNA (mmu_circ_26984), which activates the MYH9/NLRP3 inflammasome pathway,
contributing to liver injury [3]. The antioxidant N-acetylcysteine (NAC) can mitigate these effects [2]
[3].

¢ Explore Phosphinate/Phenylphosphinate Analogs: Research on other arylphosphinates suggests
potential bioactivity. For instance, phosphonate and phosphate derivatives are investigated as
enzyme inhibitors and potential drug candidates due to their ability to mimic phosphate groups or
transition states [4] [5]. A notable example is the P2 receptor antagonist PPADS, a pyridoxal
phosphate derivative, where the phosphate moiety can be replaced with a phosphonate group while
retaining antagonistic activity [4].

The following diagram illustrates the proposed mechanism for aniline-induced toxicity, a key safety

consideration for the aniline phosphinate assessment.
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Aniline Toxicity Mechanism

Aniline

Upregulates Inhibits

Click to download full resolution via product page

Suggested Experimental Workflow for Assessment

Here is a detailed protocol for a preliminary biological activity and safety assessment of aniline

phosphinate.

Phase 1: In Vitro Cytotoxicity and Mechanism Profiling

Objective: To determine baseline cytotoxicity and identify potential mechanisms of action in various cell

lines.

¢ 1. Cell Culture:
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o Cell Lines: Begin with standard lines like HEK293 (human embryonic kidney) for general
toxicity and HepG2 (human hepatocellular carcinoma) for hepatotoxicity potential [2] [3].

o Culture Conditions: Maintain cells in DMEM or RPMI-1640 medium supplemented with 10%
fetal bovine serum (FBS) at 37°C in a 5% CO, atmosphere [2].

e 2, Treatment and Viability Assay (MTT Assay):

o Procedure:

» Seed cells in 96-well plates at a density of 10% cells/well and incubate for 24 hours.
= Prepare a concentration range of aniline phosphinate (e.g., 0, 10, 25, 50, 100 uM) in
serum-free medium.
= Replace the medium in the wells with the compound solutions and incubate for 24 hours.
= Add 20 pL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.
= Carefully remove the medium and dissolve the formed formazan crystals in 100 uL of
DMSO.
= Measure the absorbance at 550 nm using a microplate spectrophotometer [2].
o Data Analysis: Calculate cell viability as a percentage of the untreated control. The half-
maximal inhibitory concentration (ICgg) can be determined using non-linear regression analysis.

¢ 3. Oxidative Stress and Apoptosis Assays:

o Reactive Oxygen Species (ROS) Detection:
= Use the fluorescent probe DCFH-DA. After treatment, incubate cells with 10 uM DCFH-
DA for 30 minutes.
= Analyze fluorescence intensity via flow cytometry or fluorescence microscopy, with 20 uM
H,O, as a positive control [2].
o Antioxidant Status:
= Use commercial assay kits to measure the levels of key antioxidants like Glutathione
(GSH) and the activity of enzymes like Superoxide Dismutase (SOD) and Catalase
(CAT) in cell lysates [2].
o Apoptosis Detection:
= Use an Annexin V-FITC/propidium iodide (PI) apoptosis detection kit. Analyze stained
cells using flow cytometry to distinguish early apoptotic (Annexin V+/PI-), late apoptotic
(Annexin V+/Pl+), and necrotic (Annexin V-/Pl+) cells [2].

Phase 2: Investigation of Signhaling Pathways

Objective: To understand the molecular signaling pathways modulated by aniline phosphinate.
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¢ 1. RNA Extraction and Quantitative PCR (RT-qPCR):

o Extract total RNA from treated cells using a commercial kit.
o Synthesize cDNA and perform RT-gPCR to measure the expression of genes related to
inflammation (e.g., NLRP3, IL-1f3, IL-18) and oxidative stress [3].

e 2. Protein Analysis (Western Blot):

o Separate proteins from cell lysates by SDS-PAGE and transfer to a PVDF membrane.

o Probe the membrane with primary antibodies against proteins of interest (e.g., MYH9, NLRP3,
cleaved Caspase-1, IL-13) and corresponding secondary antibodies.

o Detect the signal using a chemiluminescence system to visualize protein expression levels [3].

Critical Considerations for Research

¢ Prioritize Toxicity Screening: Given the known hepatotoxicity of aniline, comprehensive liver
function tests and histopathological examination are crucial in subsequent in vivo studies [2] [3].

e Use Appropriate Controls: Always include a vehicle control (e.g., DMSO) and a positive control
(e.g., H,O, for ROS, aniline for liver injury pathways) in all experiments to validate your results.

¢ Solubility and Stability: Physicochemical properties of aniline phosphinate are not well-
documented. Preliminary experiments to determine its solubility in aqueous buffers (PBS) and culture
media, as well as its stability over 24-48 hours, are essential for accurate dosing.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [aniline phosphinate biological activity assessment]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b730027#aniline-

phosphinate-biological-activity-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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